Cas no 1485953-14-7 (1-Cyano-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-Cyano-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 1485953-14-7
• Molecular Formula: C₆H₇NO₃
• Molecular Weight: 141.124681711197
• CID: 5745773
• PubChem ID: 65988658

1-Cyano-3-hydroxycyclobutane-1-carboxylic acid Properties

Names and Identifiers

• 1485953-14-7
• EN300-1122370
• SCHEMBL24867741
• 1-cyano-3-hydroxycyclobutane-1-carboxylicacid
• 1-cyano-3-hydroxycyclobutane-1-carboxylic acid
• AKOS015330735
• Cyclobutanecarboxylic acid, 1-cyano-3-hydroxy-
• 1-cyano-3-hydroxycyclobutanecarboxylic acid

• InChIKey： VZVJRFVNRGYYKL-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO3/c7-3-6(5(9)10)1-4(8)2-6/h4,8H,1-2H2,(H,9,10)
• SMILES： OC1CC(C#N)(C(=O)O)C1

Computed Properties

• Exact Mass: 141.042593085g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 141.042593085g/mol
• Heavy Atom Count: 10
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Boiling Point: 413.3±45.0 °C(Predicted)
• pka: 2.15±0.40(Predicted)
• Density: 1.46±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives